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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

the cosmogenic radionuclide Beryllium-10 (¹⁰Be) to determine river incision rates. This

technique is a powerful tool in geomorphology and landscape evolution studies, offering

insights into the long-term processes that shape the Earth's surface.

Introduction to Beryllium-10 Geochronology
Beryllium-10 is a rare, radioactive isotope produced in the Earth's atmosphere and in the

upper few meters of the Earth's crust through spallation reactions induced by secondary

cosmic rays.[1] There are two primary forms of ¹⁰Be relevant to earth science:

Meteoric ¹⁰Be: Produced in the atmosphere, it reaches the Earth's surface via precipitation

and binds to soil and sediment particles.[2] It can be used to trace erosion and soil residence

times.[2][3]

In-situ ¹⁰Be: Produced within mineral lattices, primarily quartz, in rocks and sediments

exposed at or near the Earth's surface.[3] The concentration of in-situ ¹⁰Be in a rock surface
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is a function of the exposure duration and the rate of surface erosion.

This document focuses on the application of in-situ ¹⁰Be in quartz for determining river incision

rates. The fundamental principle is that as a river cuts down through bedrock, it abandons

former floodplain surfaces, creating a series of fluvial terraces. By measuring the concentration

of in-situ ¹⁰Be in the quartz-bearing rocks and sediments on these terrace surfaces, we can

determine the time since their abandonment, providing a direct measure of the river's vertical

incision rate.[4][5]

Quantitative Data Summary
The following tables summarize key quantitative data for the application of ¹⁰Be in determining

river incision rates.

Table 1: Physical and Production Constants for Beryllium-10

Parameter Value Reference(s)

Half-life (t½) 1.387 ± 0.012 million years [6]

Decay Constant (λ) 5.00 x 10⁻⁷ yr⁻¹ Calculated from half-life

Primary Production

Mechanism

Cosmic ray spallation of

Oxygen in quartz (SiO₂)
[7]

Sea Level High Latitude

(SLHL) Production Rate (P₀)

~4.0 - 5.1 atoms g⁻¹ yr⁻¹

(varies with scaling model)
[8][9]

Table 2: Example of Reported River Incision Rates Determined Using Beryllium-10
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River/Region
Incision Rate
(mm/yr)

Time Period Reference(s)

Osip-cheon River,

Korea
0.17 - 0.28 Last 200 ka [4]

San Juan River, Utah,

USA
~0.9 (at ~40 ka) Quaternary [10]

Var Catchment, SW

Alps
0.5 - 2.0 Late Pleistocene [11]

Meuse River,

Netherlands
0.03 - 0.08

1.3 Ma to Late

Pleistocene
[12][13]

South Tibet 0.015 - 0.033 - [3]

Black Forest,

Germany
0.07 - 0.1 - [3]

Experimental Protocols
Field Sampling of Fluvial Terraces
Objective: To collect suitable quartz-bearing samples from a fluvial terrace surface to determine

its abandonment age.

Materials:

Geologic maps and aerial imagery

GPS device

Altimeter or survey-grade GPS for precise elevation measurements

Rock hammer, chisel, and shovel

Sample bags (heavy-duty, labeled)

Field notebook and camera
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Protocol:

Terrace Identification and Mapping: Identify a sequence of fluvial terraces in the study area

using geologic maps, aerial imagery, and field reconnaissance. Map the different terrace

levels and select the most well-preserved and representative surfaces for sampling.

Sample Selection:

Target stable, non-eroded surfaces on the terrace tread, away from the terrace scarp

where material may have been recently exposed or buried.

Collect samples of either exposed bedrock (if present) or, more commonly, quartz-rich

clasts (e.g., cobbles, boulders) embedded in the terrace deposit. Amalgamated sand

samples from a specific depth can also be used.[10]

For individual clasts, select those that are well-embedded and show no signs of recent

movement or rotation.

Sample Collection:

For bedrock, use a hammer and chisel to collect the top few centimeters of the rock

surface.

For clasts, excavate the sample, noting its orientation and depth of burial.

For amalgamated sand, dig a pit and collect a sample from a consistent depth interval.

Collect multiple samples from each terrace surface to ensure the reproducibility of the

results.

Documentation:

Record the precise GPS coordinates and elevation of each sample location.

Photograph the sample site, the sample itself, and the surrounding landscape.

In the field notebook, describe the sample (rock type, size, shape, weathering), its context

within the terrace deposit, and any other relevant observations.
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Measure the height of the terrace surface above the current river level.

Laboratory Preparation of Quartz for ¹⁰Be Analysis
Objective: To isolate pure quartz from the bulk sample and extract Beryllium for Accelerator

Mass Spectrometry (AMS) analysis.

Materials:

Jaw crusher and disc mill

Sieves (e.g., 250-500 µm mesh size)

Magnetic separator

Heavy liquid separation setup (e.g., LST, SPT)

Beakers, hot plates, and ultrasonic bath

Acids: Hydrochloric acid (HCl), Hydrofluoric acid (HF), Nitric acid (HNO₃)

⁹Be carrier solution (low in ¹⁰Be)

Anion and cation exchange chromatography columns and resins

Ammonium hydroxide (NH₄OH)

Muffle furnace

Niobium (Nb) or Vanadium (V) powder

Protocol:

Physical Separation:

Crush and grind the bulk sample.

Sieve the crushed material to the desired grain size fraction (e.g., 250-500 µm).
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Use a magnetic separator to remove magnetic minerals.

Perform heavy liquid separation to isolate minerals with the density of quartz (~2.65

g/cm³).

Chemical Purification of Quartz:

Etch the quartz grains in a dilute HCl solution in an ultrasonic bath to remove carbonates

and metal oxides.

Perform multiple etchings with a dilute HF solution to remove any remaining non-quartz

minerals and meteoric ¹⁰Be that may be adsorbed to the grain surfaces.

Quartz Dissolution and ¹⁰Be Extraction:

Weigh the purified quartz and spike it with a known amount of ⁹Be carrier.

Dissolve the quartz completely in concentrated HF.

Evaporate the solution and redissolve the residue in aqua regia (a mixture of HNO₃ and

HCl) to remove any organic matter.

Beryllium Separation and Purification:

Precipitate metal hydroxides, including Be(OH)₂, by adding NH₄OH.

Separate Beryllium from other elements, particularly Boron (an isobar of ¹⁰Be), using anion

and cation exchange chromatography.

Re-precipitate Be(OH)₂ from the purified solution.

Sample Preparation for AMS:

Calcine the Be(OH)₂ precipitate in a muffle furnace to produce Beryllium oxide (BeO).

Mix the BeO with a metal binder, such as Nb or V powder, to improve its performance in

the ion source of the accelerator.

Press the BeO-metal mixture into a target holder (cathode) for AMS analysis.
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Accelerator Mass Spectrometry (AMS) Analysis
Objective: To measure the ¹⁰Be/⁹Be ratio in the prepared sample.

Protocol:

The prepared cathodes are loaded into the ion source of the AMS.

A beam of ions is generated from the sample.

The ions are accelerated to high energies.

A series of magnets and electrostatic analyzers are used to separate ¹⁰Be from other

isotopes and isobars (primarily ¹⁰B).

The number of ¹⁰Be atoms is counted in a detector, and the current of the stable ⁹Be beam is

measured in a Faraday cup.

The measured ¹⁰Be/⁹Be ratio is normalized to a known standard to obtain an accurate value

for the sample.

Calculation of River Incision Rate
Objective: To calculate the long-term average river incision rate from the ¹⁰Be data.

Protocol:

Calculate the Exposure Age of the Terrace:

The concentration of ¹⁰Be in the sample is calculated from the measured ¹⁰Be/⁹Be ratio

and the known amount of ⁹Be carrier added.

The exposure age (T) of the terrace surface is calculated using the following equation,

accounting for the production rate of ¹⁰Be (P) at the sample location and its radioactive

decay (λ):

N = (P/λ) * (1 - e^(-λT)) where N is the measured ¹⁰Be concentration.
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The production rate (P) must be scaled for the latitude, altitude, and topographic shielding

of the sample site.

Calculate the River Incision Rate:

The average river incision rate (I) is calculated by dividing the height of the terrace surface

above the current river channel (H) by the calculated exposure age (T) of the terrace:

I = H / T

Visualizations
Experimental Workflow
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Fieldwork

Laboratory Analysis

Data Analysis
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Sample Collection
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Crushing & Sieving

Quartz Separation

Acid Etching

Quartz Dissolution & ⁹Be Spiking

Beryllium Purification (Chromatography)

AMS Target Preparation (BeO)

AMS Measurement (¹⁰Be/⁹Be ratio)

Exposure Age Calculation

Incision Rate Calculation

Click to download full resolution via product page

Caption: Workflow for determining river incision rates using ¹⁰Be.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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